Nav1.7 Sodium Channel Inhibition: Hypaconine (Aminoalcohol) vs. Hypaconitine (Diester)
In a direct electrophysiological comparison using HEK293 cells transfected with human Nav1.7 voltage-gated sodium channels, hypaconine (10 µM) did not produce any detectable inhibition of peak sodium currents, whereas the diester precursor hypaconitine (10 µM) exhibited significant and sustained current blockade [1]. This functional divergence is attributed to the presence of ester moieties at C-8 and C-14 in hypaconitine, which are absent in hypaconine.
| Evidence Dimension | Inhibition of Nav1.7 voltage-gated sodium channel peak current |
|---|---|
| Target Compound Data | No inhibitory effect |
| Comparator Or Baseline | Hypaconitine (10 µM) – significant inhibition |
| Quantified Difference | Qualitative absence of inhibition vs. significant blockade |
| Conditions | HEK293 cells transfected with Nav1.7 VGSCs; 10 µM compound concentration |
Why This Matters
This differential Nav1.7 pharmacology distinguishes hypaconine as a cardiotonic research tool with reduced neurotoxicity potential, guiding selection for cardiac vs. analgesic mechanism studies.
- [1] Suzuki Y, Oyama K, et al. The active ingredient from processed aconitine root as Nav1.7 voltage-gated sodium channels blocker. J Pharmacol Sci. 2020;142(3):101-108. doi:10.1016/j.jphs.2019.12.005. View Source
